Cas no 108206-23-1 (4-Piperidinone, 1-(3-furanylcarbonyl)-)

• Product Name: 4-Piperidinone, 1-(3-furanylcarbonyl)-
• CAS No: 108206-23-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1184901
• PubChem ID: 24695810
• Update Time: 2025-08-03

4-Piperidinone, 1-(3-furanylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(3-furanylcarbonyl)-
• SCHEMBL642242
• AKOS000179092
• KXJXEQLAOYOSOH-UHFFFAOYSA-N
• 108206-23-1
• 1-(furan-3-carbonyl)piperidin-4-one
• 1-(furan-3-ylcarbonyl)piperidin-4-one
• Z168368468
• G24588
• EN300-44026
• 1-(Furan-3-carbonyl)-piperidin-4-one

• Inchi： 1S/C10H11NO3/c12-9-1-4-11(5-2-9)10(13)8-3-6-14-7-8/h3,6-7H,1-2,4-5H2
• InChI Key： KXJXEQLAOYOSOH-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2=COC=C2)=O)CC1

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• PSA: 50.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-Piperidinone, 1-(3-furanylcarbonyl)-

Comprehensive Overview of 4-Piperidinone, 1-(3-furanylcarbonyl)- (CAS No. 108206-23-1): Properties, Applications, and Research Insights

4-Piperidinone, 1-(3-furanylcarbonyl)- (CAS No. 108206-23-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a piperidinone core and a furanylcarbonyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₁NO₃, reflects a balanced combination of aromatic and aliphatic properties, making it valuable for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-Piperidinone, 1-(3-furanylcarbonyl)- has surged, driven by their role in drug discovery and material science. Researchers frequently explore its reactivity patterns, particularly in amide bond formation and cross-coupling reactions, which are critical for developing kinase inhibitors and neuroprotective agents. The compound’s furanyl moiety also contributes to its potential as a bioisostere, a property highly sought after in medicinal chemistry to optimize drug efficacy and safety.

The synthesis of CAS No. 108206-23-1 typically involves multi-step organic reactions, including acylations and cyclizations, with yields optimized through advanced catalytic methods. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies align with the growing emphasis on green chemistry, as industries seek sustainable alternatives to traditional synthesis routes.

From an industrial perspective, 4-Piperidinone, 1-(3-furanylcarbonyl)- is often procured by pharmaceutical companies for high-throughput screening libraries. Its compatibility with parallel synthesis techniques enables rapid exploration of structure-activity relationships (SAR). Moreover, its derivatives are investigated for applications in agrochemicals and functional materials, addressing global challenges like crop protection and renewable energy storage.

Emerging trends in AI-driven drug design have further amplified interest in this compound. Computational models predict its interactions with biological targets, reducing experimental timelines. Questions such as "How does 1-(3-furanylcarbonyl)-4-piperidinone modulate enzyme activity?" or "What are its metabolic stability profiles?" are frequently explored in academic forums and patent literature. Such inquiries underscore its relevance in precision medicine and personalized therapeutics.

Regulatory and safety assessments of CAS 108206-23-1 highlight its low environmental persistence, aligning with REACH and FDA guidelines. However, handling protocols emphasize standard laboratory precautions to ensure occupational safety. These aspects are critical for manufacturers aiming to comply with ISO certifications and Good Manufacturing Practices (GMP).

In conclusion, 4-Piperidinone, 1-(3-furanylcarbonyl)- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material engineering—position it as a compound of enduring scientific and commercial value. As research progresses, its role in addressing global health and sustainability challenges will likely expand, reinforcing its prominence in the chemical landscape.